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Compound of Interest

Compound Name: S-Adenosyl-DL-methionine

Cat. No.: B104048

This guide provides essential safety and logistical information for the proper disposal of S-
Adenosyl-DL-methionine (SAMe) in a laboratory setting. Adherence to these procedural steps
is critical for ensuring personnel safety and environmental compliance.

l. Safety and Hazard Summary

S-Adenosyl-DL-methionine, particularly in its salt forms like disulfate tosylate, is classified as
a hazardous substance. It is crucial to handle this compound with appropriate care.
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Hazard Classification & Handling
. Reference
Precautions

o Skin Corrosion (Category 1B), Serious Eye
GHS Classification
Damage (Category 1)[1]

Signal Word Danger[1]

H314: Causes severe skin burns and eye

Hazard Statements damage.[1] H318: Causes serious eye damage.

[1]

P260: Do not breathe dusts or mists.[1] P261:
Avoid breathing
dust/fumes/gas/mist/vapors/spray. P280: Wear
protective gloves/protective clothing/eye

] protection/face protection. P305+P351+P338: IF

Precautionary Statements ) ) )

IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. P310:
Immediately call a POISON CENTER or

doctor/physician.

Do not allow the product to enter drains, sewers,
Environmental Precautions surface, or ground water.[1][2][3] It is considered

slightly hazardous for water.[1]

Il. Personal Protective Equipment (PPE)

Before handling S-Adenosyl-DL-methionine for disposal, ensure the following personal

protective equipment is worn:

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield that conforms to
EN 166 (EU) or NIOSH (US) standards.[4]

o Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and

protective clothing.[2][4]

o Respiratory Protection: If dust formation is likely, use a NIOSH-approved respirator.[3][4]
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lll. Step-by-Step Disposal Protocol

The recommended method for the disposal of S-Adenosyl-DL-methionine is through a
licensed professional waste disposal service.

Step 1: Preparation for Disposal

e Segregate Waste: Do not mix S-Adenosyl-DL-methionine with other waste streams unless
specifically instructed by your institution's environmental health and safety (EHS) office or
the licensed disposal company.

e Containerization:

o Place surplus or expired S-Adenosyl-DL-methionine in a clearly labeled, sealed, and
suitable container for chemical waste.[2]

o Ensure the container is compatible with the chemical and will not leak.

o Label the container with the full chemical name ("S-Adenosyl-DL-methionine"), the
relevant hazard pictograms (e.g., corrosive), and the date of accumulation.

Step 2: Handling Small Spills

In the event of a small spill, follow these procedures:

e Evacuate and Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent the spill from spreading and from entering drains.[1]

e Clean-up:

o

For solid spills, carefully sweep or scoop up the material to avoid creating dust.

o

Place the collected material into a designated, sealed container for hazardous waste.

[¢]

Clean the spill area thoroughly with soap and water.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b104048?utm_src=pdf-body
https://www.benchchem.com/product/b104048?utm_src=pdf-body
https://www.benchchem.com/product/b104048?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2017/07/DL-Methionine.pdf
https://www.benchchem.com/product/b104048?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/17595m.pdf
https://cdn.caymanchem.com/cdn/msds/17595m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Dispose of Clean-up Materials: All materials used for clean-up (e.g., paper towels, absorbent
pads) should be placed in the same hazardous waste container as the spilled chemical.

Step 3: Final Disposal

o Contact a Licensed Disposal Company: The primary and recommended method of disposal
is to "offer surplus and non-recyclable solutions to a licensed disposal company."[2] Your
institution's EHS office will have approved vendors for this service.

o Chemical Incineration (Alternative, Professional Use Only): An alternative method, to be
performed only by licensed professionals, involves dissolving or mixing the material with a
combustible solvent and burning it in a chemical incinerator equipped with an afterburner
and scrubber. This should not be attempted in a standard laboratory setting.

o Contaminated Packaging: Dispose of the original, empty container as unused product in the
same manner as the chemical itself.[2]

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of S-
Adenosyl-DL-methionine.
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Start: Have S-Adenosyl-DL-methionine for@

Assess Material:
- Surplus/Expired?
- Contaminated?

Wear Appropriate PPE:
- Safety Goggles
- Gloves
- Lab Coat

Is there a spill?

Follow Spill Cleanup Protocol:
1. Ventilate
2. Contain

3. Collect in sealed container

Package for Disposal:
1. Use a sealed, compatible container
2. Label clearly with chemical name and hazards

Contact Licensed Waste Disposal Service
(via Institutional EHS)

@erial Disposed of Safely

Click to download full resolution via product page

Caption: Workflow for the safe disposal of S-Adenosyl-DL-methionine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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